![molecular formula C13H19ClN4O B2367199 2-{4-[(2-Chlorophenyl)methyl]piperazin-1-yl}acetohydrazide CAS No. 893726-31-3](/img/structure/B2367199.png)
2-{4-[(2-Chlorophenyl)methyl]piperazin-1-yl}acetohydrazide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
This compound is a major metabolite of hydroxyzine that exhibits high specific affinity for histamine H1 receptor . It is used for the management of allergies, hay fever, angioedema, and urticaria .
Synthesis Analysis
The synthesis of this compound involves the reaction of 1-(bromophenylmethyl)-4-chlorobenzene and 2-hydroxyethylpiperazine at 115°C . The process is easy, inexpensive, and reproducible, and the product yield is 88.5% .Molecular Structure Analysis
The molecular structure of this compound is complex, with a molecular formula of CHClNO . Its average mass is 505.862 Da and its monoisotopic mass is 504.134949 Da .Chemical Reactions Analysis
The chemical reactions involved in the synthesis of this compound include the reaction of 1-(bromophenylmethyl)-4-chlorobenzene with 2-hydroxyethylpiperazine . This reaction is carried out in the presence of base Di isopropyl Ethyl Amine and sodium Iodide as a catalyst .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound are complex. It has a molecular formula of CHClNO and an average mass of 505.862 Da .Scientific Research Applications
Synthesis and Antimicrobial Activities
Compounds similar to 2-{4-[(2-Chlorophenyl)methyl]piperazin-1-yl}acetohydrazide have been synthesized and evaluated for their antimicrobial activities. For instance, Demirbaş et al. (2010) synthesized biheterocyclic compounds containing triazol-3-one and thiadiazole moieties, showing significant antimicrobial activities against test microorganisms (Demirbaş et al., 2010). Similarly, Deshmukh et al. (2017) synthesized novel thiadiazoles, triazoles, and oxadiazoles containing a piperazine nucleus, some of which exhibited moderate antibacterial activity (Deshmukh et al., 2017).
Lipase and α-Glucosidase Inhibition
Bekircan et al. (2015) synthesized novel heterocyclic compounds derived from a similar base compound, showing significant anti-lipase and anti-α-glucosidase activities, which could have implications in treating metabolic disorders (Bekircan et al., 2015).
Cytotoxic Activities
A study by Ghasemi et al. (2020) on piperazinone derivatives, including compounds related to this compound, demonstrated cytotoxic activities against cancer cell lines, highlighting potential applications in cancer therapy (Ghasemi et al., 2020).
Antihelminthic Activity
Mavrova et al. (2006) reported that piperazine derivatives, similar to the compound , exhibited significant antihelminthic activity, showing promise in the treatment of parasitic infections (Mavrova et al., 2006).
Anticonvulsant Properties
Obniska et al. (2010) synthesized Mannich bases derived from compounds structurally related to this compound, showing promising anticonvulsant activity in various seizure models (Obniska et al., 2010).
Mechanism of Action
Target of Action
It is known that similar compounds, such as indole derivatives, have been found to bind with high affinity to multiple receptors , suggesting a potential for diverse biological activities.
Mode of Action
It can be inferred from related compounds that it may interact with its targets, leading to changes in cellular processes .
Biochemical Pathways
Related compounds have been shown to possess various biological activities, affecting a range of pathways .
Result of Action
Related compounds have been shown to exhibit a range of biological activities, suggesting potential therapeutic applications .
Properties
IUPAC Name |
2-[4-[(2-chlorophenyl)methyl]piperazin-1-yl]acetohydrazide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H19ClN4O/c14-12-4-2-1-3-11(12)9-17-5-7-18(8-6-17)10-13(19)16-15/h1-4H,5-10,15H2,(H,16,19) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HQDLXXSZGQHORI-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1CC2=CC=CC=C2Cl)CC(=O)NN |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H19ClN4O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
282.77 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.